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Compound of Interest

Compound Name: Blutron

Cat. No.: B1672290

An Important Note on "Blutron Compound"

Initial research indicates that a singular chemical entity referred to as "Blutron compound" for
research, scientific, and drug development purposes is not found in publicly available scientific
literature or safety databases. However, the trade name "Blutron” corresponds to an
agricultural herbicide. This guide will focus on the safety and handling guidelines for the
herbicide product "Blutron,” which is a mixture of active ingredients. It is crucial to distinguish
this commercial product from a singular research compound.

Section 1: Compound Identification and Properties

The commercial product "Blutron™ is an agricultural herbicide. The primary active ingredients in
this formulation are Isoproturon and Diflufenican.

Table 1: Physiochemical Properties of Active Ingredients

Property Isoproturon Diflufenican
Chemical Formula C12H18N20 C19H11Fs5N20:2
Molar Mass 206.28 g/mol 394.3 g/mol
) ) Colourless to white crystalline
Appearance White to off-white powder )
solid
Solubility in Water 70 mg/L at 20°C 0.05 mg/L at 25°C
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Section 2: Hazard Identification and Classification

The herbicide "Blutron” is classified as harmful and dangerous for the environment.

Table 2: Hazard Classification

Hazard Class Classification

Xn: Harmful; R40: Limited evidence of a
Human Health ) )
carcinogenic effect.

N: Dangerous for the environment; R50/53: Very
Environment toxic to aquatic organisms, may cause long-term

adverse effects in the aquatic environment.[1]

GHS Label Elements:
e Pictograms: Harmful, Dangerous for the environment.[1]
¢ Signal Word: Warning
e Hazard Statements:
o H351: Suspected of causing cancer.

o H410: Very toxic to aquatic life with long lasting effects.

Section 3: Handling and Storage

Proper handling and storage are essential to minimize exposure and ensure safety.
Handling:

¢ For professional use only.[1]

e Avoid contact with skin and eyes.

» Do not eat, drink, or smoke when using this product.[1]
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* Remove contaminated clothing and protective equipment before meals and after work.[1]

e Wash hands and exposed skin before meals and after work.[1]

e Wash all protective clothing thoroughly after use.[1]

Storage:

Keep in original container.[1]

Store in a dry, cool, and safe place.[1]

Store in a locked, suitable store.[1]

Keep away from any source of ignition.[1]

Section 4: Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

) ) Wear respiratory protection if ventilation is
Respiratory Protection )
inadequate.

) Tightly fitting safety goggles or face shield if
Eye/Face Protection ) )
splashing hazard exists.[2][3]

Hand Protection Protective gloves.

) Body protection must be chosen based on level
Body Protection o
of activity and exposure.[2][3]

Section 5: First Aid Measures

In case of exposure, immediate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Remove to fresh air and keep at rest in a half-
upright position. Seek medical attention

immediately.[1]

Skin Contact

Remove all contaminated clothing. Wash skin
with soap and rinse with plenty of water. Seek

medical attention if irritation arises.[1]

Eye Contact

Immediately rinse with water. Holding eyes
open, continue rinsing for at least 15 minutes.
Remove contact lenses if possible. Seek

medical attention immediately.[1]

Ingestion

DO NOT INDUCE VOMITING. Seek medical
advice immediately and show the container or
label. Rinse mouth with plenty of water and offer

1 or 2 glasses of water to drink.[1]

Section 6: Experimental Protocols

As "Blutron” is a commercial herbicide, detailed experimental protocols for research and drug

development are not publicly available. The following represents a generalized workflow for

assessing the safety of a chemical compound.

Caption: A generalized workflow for chemical safety assessment.

Section 7: Signaling Pathways

Information on the specific signaling pathways affected by the "Blutron” herbicide mixture is

not available. The diagram below illustrates a general cellular response to a xenobiotic

compound.
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Caption: Generalized xenobiotic signaling pathway.

Section 8: Logical Relationships in Safety
Assessment

The assessment of a chemical's safety involves a logical progression from initial hazard
identification to risk management.
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Hazard Identification | Is the substance hazardous?

'

Dose-Response Assessment | What is the relationship between dose and effect?

;

Exposure Assessment | What are the levels of exposure?

l

Risk Characterization | What is the estimated incidence of the adverse effect?

l

Risk Management | What actions are taken to mitigate risk?

Click to download full resolution via product page

Caption: Logical flow of chemical risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672290#safety-and-handling-guidelines-for-blutron-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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